Cas no 2228378-47-8 (3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine)

• Product Name: 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine
• CAS No: 2228378-47-8
• MF: C₁₄H₂₁F₂N₃
• MW: 269.333450078964
• CID: 6255512
• PubChem ID: 165629593
• Update Time: 2025-06-13

3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine
• EN300-1953951
• 2228378-47-8
• 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]-N,N-dimethylpyridin-2-amine

• Inchi： 1S/C14H21F2N3/c1-19(2)12-11(4-3-9-18-12)13(10-17)5-7-14(15,16)8-6-13/h3-4,9H,5-8,10,17H2,1-2H3
• InChI Key： DKKKKEALBLEIMU-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC=CN=C2N(C)C)(CN)CC1)F

Computed Properties

• Exact Mass: 269.17035401g/mol
• Monoisotopic Mass: 269.17035401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine

Professional Introduction to Compound with CAS No. 2228378-47-8 and Product Name: 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine

The compound identified by the CAS number 2228378-47-8 and the product name 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both fluorine atoms and an aminomethyl group in its molecular structure suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The incorporation of fluorine atoms into molecular structures can lead to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. In the case of 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine, the dual fluorination at the 4,4-difluorocyclohexyl moiety is particularly noteworthy. This substitution pattern has been shown to influence both the electronic and steric properties of the molecule, potentially enabling it to interact with biological targets in a manner distinct from non-fluorinated analogs.

The aminomethyl group at the 1-position of the cyclohexyl ring introduces a nucleophilic center that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. This feature makes the compound a valuable intermediate in synthetic chemistry, allowing for further functionalization to create more complex molecules. The N,N-dimethylpyridin-2-amine portion of the name indicates the presence of a pyridine ring with dimethylamino substituents at the 2-position. Pyridine derivatives are well-known for their broad range of biological activities, including roles as neurotransmitter analogs, enzyme inhibitors, and antiviral agents.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine make it a candidate for such applications. For instance, the combination of a fluorinated cyclohexyl group and an amine functionality could enable interactions with both protein and nucleic acid targets. This dual interaction potential is particularly relevant in the context of developing treatments for complex diseases such as cancer and neurodegenerative disorders.

In vitro studies have begun to explore the biological activity of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease pathways. The fluorine atoms are thought to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation, while the amine group provides a site for hydrogen bonding interactions with biological targets. These interactions are critical for achieving high selectivity and efficacy in drug design.

The synthesis of 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine presents unique challenges due to its complex architecture. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods are likely employed in its preparation. The successful synthesis not only demonstrates progress in synthetic organic chemistry but also opens up new avenues for exploring related compounds with potential therapeutic value.

The potential applications of this compound extend beyond traditional drug development. Its structural motifs could be adapted for use in materials science, particularly in designing novel polymers or functional materials with specific electronic or optical properties. The versatility of fluorinated pyridine derivatives makes them attractive for such interdisciplinary applications.

As research continues to evolve, the role of computational chemistry and machine learning in drug discovery is becoming increasingly prominent. These tools can help predict the biological activity and optimize the structure of compounds like 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine before experimental validation. By integrating experimental data with computational models, researchers can accelerate the development process and reduce costs associated with traditional trial-and-error approaches.

In conclusion, 3-1-(aminomethyl)-4,4-difluorocyclohexyl-N,N-dimethylpyridin-2-amine represents a promising compound with significant potential in pharmaceutical research. Its unique structural features—particularly the combination of fluorinated cyclohexyl groups and amine functionalities—make it a versatile scaffold for developing new therapeutics. Ongoing studies aim to fully elucidate its biological activity and explore its potential applications in treating various diseases. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in shaping the future of medicine.